Cas no 1213175-40-6 (METHYL (S)-2-AMINO-3-(4-FLUORO-3-METHYLPHENYL)PROPANOATE HCL)

• Product Name: METHYL (S)-2-AMINO-3-(4-FLUORO-3-METHYLPHENYL)PROPANOATE HCL
• CAS No: 1213175-40-6
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 5714240
• PubChem ID: 56981738
• Update Time: 2025-06-12

METHYL (S)-2-AMINO-3-(4-FLUORO-3-METHYLPHENYL)PROPANOATE HCL Chemical and Physical Properties

Names and Identifiers

• 1213175-40-6
• METHYL(S)-2-AMINO-3-(4-FLUORO-3-METHYLPHENYL)PROPANOATEHCL
• METHYL (S)-2-AMINO-3-(4-FLUORO-3-METHYLPHENYL)PROPANOATE HCL
• L-Phenylalanine, 4-fluoro-3-methyl-, methyl ester

• Inchi： 1S/C11H14FNO2/c1-7-5-8(3-4-9(7)12)6-10(13)11(14)15-2/h3-5,10H,6,13H2,1-2H3/t10-/m0/s1
• InChI Key： LMRKYNWOLZMJPG-JTQLQIEISA-N
• SMILES： FC1C=CC(=CC=1C)C[C@@H](C(=O)OC)N

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 287.5±35.0 °C(Predicted)
• pka: 7.07±0.33(Predicted)

Additional information on METHYL (S)-2-AMINO-3-(4-FLUORO-3-METHYLPHENYL)PROPANOATE HCL

Professional Introduction to Methyl (S)-2-Amino-3-(4-Fluoro-3-Methylphenyl)Propanoate HCl (CAS No 1213175-40-6)

Methyl (S)-2-Amino-3-(4-fluoro-3-methylphenyl)propanoate HCl, identified by its CAS number 1213175-40-6, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers and drug developers.

The molecular structure of Methyl (S)-2-Amino-3-(4-fluoro-3-methylphenyl)propanoate HCl consists of a propionic acid derivative with an amino group at the second carbon and a fluoro-substituted methylphenyl group at the third carbon. The presence of the (S)-configuration at the chiral center enhances its pharmacological properties, making it a potential candidate for further development into therapeutic agents.

In recent years, there has been growing interest in the development of novel compounds that target specific biological pathways. Methyl (S)-2-Amino-3-(4-fluoro-3-methylphenyl)propanoate HCl has been studied for its potential role in modulating various enzymatic and receptor interactions. Its unique structural features make it a suitable candidate for investigating mechanisms related to inflammation, pain, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its interaction with biological targets. The fluoro-substituent in the aromatic ring enhances binding affinity to certain enzymes, while the amino group provides a site for further chemical modifications. These properties have led to its exploration as a lead compound in several drug discovery programs.

Recent studies have demonstrated that Methyl (S)-2-Amino-3-(4-fluoro-3-methylphenyl)propanoate HCl exhibits inhibitory activity against various enzymes involved in disease pathways. For instance, research has shown that it can inhibit the activity of cyclooxygenase (COX), an enzyme crucial in the production of prostaglandins that mediate inflammation and pain. This makes it a promising candidate for developing anti-inflammatory and analgesic drugs.

Moreover, the compound has shown potential in preclinical studies related to neurodegenerative disorders. Its ability to interact with specific receptors and enzymes suggests that it could modulate pathways associated with conditions such as Alzheimer's disease and Parkinson's disease. These findings have prompted further investigation into its therapeutic potential.

The synthesis of Methyl (S)-2-Amino-3-(4-fluoro-3-methylphenyl)propanoate HCl involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, including chiral resolution and catalytic hydrogenation, are employed to ensure high enantiomeric purity. This rigorous approach is essential for achieving the desired pharmacological properties and minimizing off-target effects.

In conclusion, Methyl (S)-2-Amino-3-(4-fluoro-3-methylphenyl)propanoate HCl is a compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for understanding disease mechanisms and developing new therapeutic strategies. As research continues to uncover its benefits, this compound is poised to play a crucial role in the advancement of medicinal chemistry and biomedicine.